![molecular formula C8H15Cl2N3 B6215514 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride CAS No. 2757961-81-0](/img/no-structure.png)
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride
Overview
Description
1-Methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride (MPDI) is a synthetic compound with a wide range of applications in the scientific research field. It is used as a reagent for the synthesis of various compounds and as a catalyst for chemical reactions. It has also been used for the study of biochemical and physiological effects, as well as for laboratory experiments. In
Mechanism of Action
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride is an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. When 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride binds to the active site of acetylcholinesterase, it prevents the enzyme from breaking down acetylcholine, resulting in increased levels of acetylcholine in the synapse. This increased level of acetylcholine can then lead to a variety of physiological effects, depending on the location of the synapse.
Biochemical and Physiological Effects
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, resulting in increased levels of acetylcholine in the synapse. This increased level of acetylcholine can lead to an increase in muscle contraction, increased heart rate, increased alertness, and increased cognitive function. Additionally, 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride has been found to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride has several advantages when used in laboratory experiments. It is a relatively inexpensive reagent, and it is easily synthesized. Additionally, it is a highly effective inhibitor of the enzyme acetylcholinesterase, making it useful for studying the effects of increased levels of acetylcholine. However, 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride also has some limitations. It is not a very stable compound, and it can degrade over time. Additionally, it is a toxic compound, and care must be taken when handling it.
Future Directions
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride has a wide range of potential applications in the scientific research field. It could be used to study the effects of increased levels of acetylcholine in the brain, as well as to study the effects of other neurotransmitters and hormones. Additionally, 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride could be used to study the effects of drugs on the enzyme acetylcholinesterase, as well as to study the effects of drugs on other enzymes and proteins. In addition, 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride could be used to study the effects of drugs on the body, such as their effects on heart rate, blood pressure, and other physiological parameters. Finally, 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride could be used to study the effects of drugs on the immune system, as well as to study the effects of drugs on cancer cells.
Synthesis Methods
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride is synthesized by a two-step process. The first step involves the reaction of pyrrolidine with 1-methyl-1H-imidazole in aqueous solution. This reaction yields 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole. The second step involves the reaction of the 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole with hydrochloric acid, which yields 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride.
Scientific Research Applications
1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of various compounds, such as nitriles, amines, and carboxylic acids. It has also been used as a catalyst for chemical reactions, such as the hydrolysis of esters and the oxidation of alcohols. Additionally, 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride has been used in the study of biochemical and physiological effects, such as the inhibition of the enzyme acetylcholinesterase.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride involves the reaction of 1-methylimidazole with pyrrolidine in the presence of a suitable catalyst, followed by purification and conversion to the dihydrochloride salt.", "Starting Materials": [ "1-methylimidazole", "pyrrolidine", "catalyst", "hydrochloric acid", "water" ], "Reaction": [ "1. Dissolve 1-methylimidazole in pyrrolidine and add a suitable catalyst.", "2. Heat the mixture under reflux for several hours.", "3. Cool the mixture and filter off any solid impurities.", "4. Concentrate the filtrate under reduced pressure to obtain the crude product.", "5. Dissolve the crude product in hydrochloric acid and add water.", "6. Filter the resulting precipitate and wash with water.", "7. Dry the product under vacuum to obtain 1-methyl-5-[(2R)-pyrrolidin-2-yl]-1H-imidazole dihydrochloride." ] } | |
CAS RN |
2757961-81-0 |
Molecular Formula |
C8H15Cl2N3 |
Molecular Weight |
224.1 |
Purity |
95 |
Origin of Product |
United States |
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